(±)5-HETE lactone
(±)5-HETE lactone
(±)5-HETE lactone is a cyclic ester formed by acid-catalyzed nucleophilic addition of the C-5 hydroxyl to the C-1 carboxyl of (±)5-HETE. (±)5-HETE lactone is an inhibitor of 5-lipoxygenase from rat basophilic leukemia cells with an IC50 of 27 µM. The lactone is several times more potent than the linear (±)5-HETE.
Brand Name:
Vulcanchem
CAS No.:
73279-37-5
VCID:
VC0163562
InChI:
InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(21)22-19/h6-7,9-10,12-14,16,19H,2-5,8,11,15,17-18H2,1H3/b7-6-,10-9-,13-12-,16-14+
SMILES:
CCCCCC=CCC=CCC=CC=CC1CCCC(=O)O1
Molecular Formula:
C20H30O2
Molecular Weight:
302.5 g/mol
(±)5-HETE lactone
CAS No.: 73279-37-5
Reference Standards
VCID: VC0163562
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol
CAS No. | 73279-37-5 |
---|---|
Product Name | (±)5-HETE lactone |
Molecular Formula | C20H30O2 |
Molecular Weight | 302.5 g/mol |
IUPAC Name | 6-[(1E,3Z,6Z,9Z)-pentadeca-1,3,6,9-tetraenyl]oxan-2-one |
Standard InChI | InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(21)22-19/h6-7,9-10,12-14,16,19H,2-5,8,11,15,17-18H2,1H3/b7-6-,10-9-,13-12-,16-14+ |
Standard InChIKey | QZMAEYDIHWEEAF-XTDASVJISA-N |
Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C=C\C1CCCC(=O)O1 |
SMILES | CCCCCC=CCC=CCC=CC=CC1CCCC(=O)O1 |
Canonical SMILES | CCCCCC=CCC=CCC=CC=CC1CCCC(=O)O1 |
Description | (±)5-HETE lactone is a cyclic ester formed by acid-catalyzed nucleophilic addition of the C-5 hydroxyl to the C-1 carboxyl of (±)5-HETE. (±)5-HETE lactone is an inhibitor of 5-lipoxygenase from rat basophilic leukemia cells with an IC50 of 27 µM. The lactone is several times more potent than the linear (±)5-HETE. |
Synonyms | 5-HETE lactone 5-hydroxyeicosatetraenoic acid lactone 5-lactone-HETE |
Reference | 1.Kerdesky, F.A.J.,Schmidt, S.P.,Holms, J.H., et al. Synthesis and 5-lipoxygenase inhibitory activity of 5-hydroperoxy-6,8,11,14-eicosatetraenoic acid analogues. Journal of Medicinal Chemistry 30, 1177-1186 (1987). |
PubChem Compound | 6439592 |
Last Modified | Nov 11 2021 |
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